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Cat. No.: B1294423 Get Quote

An In-Depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction
In the landscape of aprotic polar solvents, Dimethyl sulfoxide (DMSO) has long been a

dominant player, valued for its exceptional solvating power and its ability to penetrate biological

membranes.[1] Its applications span from a versatile solvent in organic synthesis to a

cryoprotectant for cell preservation and a vehicle for drug delivery. However, the ideal solvent is

not a one-size-fits-all solution, and the search for alternatives with potentially improved

properties continues. One such molecule is N,N-Dimethylmethanesulfonamide (DMMSA).

This guide aims to provide a comprehensive comparison of DMMSA and DMSO, delving into

their physicochemical properties, solvent characteristics, and potential biological implications to

inform researchers in making strategic decisions for their specific applications.

Physicochemical Properties: A Tale of Two
Molecules
At a fundamental level, the utility of a solvent is dictated by its physical and chemical

characteristics. Both DMSO and DMMSA are relatively small, polar aprotic molecules, yet

subtle structural differences give rise to distinct properties.
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Property

N,N-
Dimethylmethanes
ulfonamide
(DMMSA)

Dimethyl Sulfoxide
(DMSO)

References

Molecular Formula C₃H₉NO₂S (CH₃)₂SO [2]

Molecular Weight 123.18 g/mol 78.13 g/mol [2]

Boiling Point
119-120 °C (at 17

mmHg)
189 °C [1]

Melting Point 46-50 °C 18.5 °C [1]

Density No data available 1.100 g/mL [3]

Dipole Moment No data available 3.96 D [3]

Dielectric Constant No data available 47.2 [3]

Key Insights:

Volatility: DMSO possesses a significantly higher boiling point than DMMSA, making it less

volatile.[1] This can be an advantage in maintaining stable concentrations in open systems

but presents a challenge when removal of the solvent is required.

Physical State at Room Temperature: With a melting point of 18.5 °C, DMSO can solidify at

or slightly below room temperature, which may require heating for use.[1] In contrast,

DMMSA has a higher melting point range of 46-50 °C, meaning it is a solid at ambient

temperatures and requires heating to be used as a liquid solvent.

Solvent Characteristics: The Power of Polarity
Both DMMSA and DMSO are classified as polar aprotic solvents, meaning they possess a

significant dipole moment but lack acidic protons.[3] This characteristic is crucial for their ability

to dissolve a wide range of polar and nonpolar compounds, a property highly valued in

chemical reactions and drug formulation.

DMSO as a "Universal Solvent":
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DMSO's reputation as a "universal solvent" stems from its ability to dissolve many substances

that are poorly soluble in water and other common organic solvents.[1] It is particularly effective

at dissolving salts, which is why it is frequently used in reactions involving ionic intermediates,

such as nucleophilic substitutions.[1]

DMMSA's Potential:

While experimental data on the solvent properties of DMMSA is scarce in publicly available

literature, its molecular structure, featuring a sulfonyl group and N,N-dimethyl substitution,

suggests it would also exhibit strong polar aprotic character. The presence of the nitrogen atom

in the sulfonamide group could influence its hydrogen bond accepting ability and overall

solvation behavior compared to the sulfoxide group in DMSO. However, without direct

comparative studies, any claims about its relative solvent power would be speculative.

Biological Interactions and Applications
The interaction of these solvents with biological systems is a critical consideration, particularly

in drug development and cell biology.

Cryopreservation: Protecting Cells from the Cold
Cryopreservation, the process of preserving cells and tissues at ultra-low temperatures, relies

on cryoprotective agents (CPAs) to prevent lethal ice crystal formation.

DMSO's Established Role:

DMSO is a widely used and effective cryoprotectant for a variety of cell types.[4] Its ability to

readily penetrate cell membranes and displace water molecules is key to its cryoprotective

action. However, DMSO is not without its drawbacks; it can exhibit cytotoxicity, and its removal

after thawing is often necessary, which can be a complex and time-consuming process.[4][5]

The Quest for Alternatives:

The toxicity associated with DMSO has spurred research into alternative cryoprotectants.[5]

While there is no readily available experimental data evaluating DMMSA as a cryoprotectant,

its structural similarity to DMSO might suggest potential in this area. However, crucial factors

such as membrane permeability and specific interactions with cellular components would need
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to be thoroughly investigated. The development of DMSO-free cryopreservation solutions is an

active area of research, with alternatives often demonstrating improved cell viability and

functionality post-thaw.[5]

Drug Delivery and Formulation: A Vehicle for
Therapeutics
The ability to dissolve poorly water-soluble drugs and enhance their penetration through

biological membranes makes these solvents attractive for pharmaceutical formulations.

DMSO in Drug Delivery:

DMSO has been explored as a penetration enhancer in transdermal drug delivery systems,

facilitating the passage of drugs through the skin.[6] However, its use in parenteral formulations

(injections) has been more limited, though recent approvals for specific applications are

changing this landscape.[6]

DMMSA in Pharmaceutical Research:

Currently, there is a lack of published research on the use of N,N-
Dimethylmethanesulfonamide in drug delivery or formulation. Its potential in this field would

depend on a comprehensive evaluation of its solubilizing capacity for a range of active

pharmaceutical ingredients (APIs), its biocompatibility, and its interaction with other excipients.

Toxicity and Safety Considerations
The toxicological profile of any solvent is a paramount concern for researchers and clinicians.

DMSO Toxicity:

DMSO is generally considered to have low toxicity.[1] However, it is a potent penetration

enhancer, meaning it can carry dissolved substances through the skin and into the

bloodstream, which can be a significant safety concern if handling toxic materials.[1] Some

studies have also indicated that DMSO can have biological effects even at low concentrations,

including impacts on cell differentiation and gene expression.[1] High concentrations of DMSO

can be cytotoxic to various cell lines.[7][8]
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DMMSA Safety Profile:

According to its GHS classification, N,N-Dimethylmethanesulfonamide is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2] This

suggests that it should be handled with appropriate personal protective equipment. A thorough

toxicological assessment would be required to fully understand its safety profile for biological

applications.

Experimental Protocols
Due to the lack of available experimental data for N,N-Dimethylmethanesulfonamide, it is not

possible to provide detailed, validated protocols for its use in comparative studies. However, a

logical experimental workflow to compare these two solvents would involve the following steps:

Workflow for Solvent Comparison

Physicochemical Characterization

Solubility Screening

Cryopreservation Efficacy

In Vitro Cytotoxicity Assessment

Determine Boiling Point Select Model Compounds (Polar & Nonpolar)

Measure Melting Point

Determine Density

Measure Viscosity

Select Cell Line

Measure Solubility at Various Temperatures

Analyze Data and Compare Solvating Power

Select Relevant Cell Lines

Prepare Cryopreservation Media with DMMSA & DMSO

Freeze Cells Using Controlled Rate Freezer

Thaw Cells and Assess Viability (e.g., Trypan Blue)

Evaluate Post-Thaw Cell Function

Expose Cells to a Range of Solvent Concentrations

Perform Cell Viability Assays (e.g., MTT, LDH)

Determine IC50 Values
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Click to download full resolution via product page

Caption: A generalized experimental workflow for the comparative evaluation of two solvents.

Conclusion
Dimethyl sulfoxide remains a cornerstone solvent in many scientific disciplines due to its well-

characterized properties and broad utility. N,N-Dimethylmethanesulfonamide, while

structurally related, is a far less studied compound. Based on its chemical structure, it holds

potential as a polar aprotic solvent, but a significant lack of empirical data prevents a direct and

meaningful comparison with DMSO at this time.

For researchers and drug development professionals, the choice of solvent is a critical decision

that can impact experimental outcomes and the viability of a product. While DMSO's

advantages are clear, its limitations necessitate the exploration of alternatives. Future research

into the solvent properties, biological interactions, and toxicological profile of N,N-
Dimethylmethanesulfonamide is required to determine if it can serve as a viable alternative

or a niche solvent with unique advantages over established options like DMSO. Until such data

becomes available, DMSO will likely retain its prominent position in the laboratory and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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